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molecular formula C13H8FNO B8636179 3-(4-Fluorophenyl)-2,1-benzisoxazole

3-(4-Fluorophenyl)-2,1-benzisoxazole

Cat. No. B8636179
M. Wt: 213.21 g/mol
InChI Key: JDHHXWXEFCKCJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05723573

Procedure details

To a suspension of (16) (42.6 g, 0.2 mol) in 750 ml of dry tetrahydrofuran (THF) and 20 ml of triethylamine is added 5% palladium on charcoal (6 g). The vigorously stirred suspension is flushed with hydrogen gas and stirred at room temperature under a hydrogen atmosphere until absorption of hydrogen ceases (approximately 90-90% of the molar amount; 8-10 hours). The catalyst is removed by filtration through a bed of celite, and the solvent is removed under reduced pressure. The product (16) is recrystallized from toluene.
Name
( 16 )
Quantity
42.6 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
750 mL
Type
solvent
Reaction Step One
Name
triethylamine
Quantity
20 mL
Type
solvent
Reaction Step One
Name
palladium on charcoal
Quantity
6 g
Type
catalyst
Reaction Step Two
Name
2-amino-4'-fluorobenzophenone

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:9][N:10]=[C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=23)=[CH:4][CH:3]=1>O1CCCC1.C(N(CC)CC)C.[Pd]>[NH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[C:8]([C:5]1[CH:6]=[CH:7][C:2]([F:1])=[CH:3][CH:4]=1)=[O:9]

Inputs

Step One
Name
( 16 )
Quantity
42.6 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C=1ON=C2C1C=CC=C2
Name
tetrahydrofuran
Quantity
750 mL
Type
solvent
Smiles
O1CCCC1
Name
triethylamine
Quantity
20 mL
Type
solvent
Smiles
C(C)N(CC)CC
Step Two
Name
palladium on charcoal
Quantity
6 g
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature under a hydrogen atmosphere until absorption of hydrogen ceases (approximately 90-90% of the molar amount
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The vigorously stirred suspension is flushed with hydrogen gas
CUSTOM
Type
CUSTOM
Details
8-10 hours
Duration
9 (± 1) h
CUSTOM
Type
CUSTOM
Details
The catalyst is removed by filtration through a bed of celite
CUSTOM
Type
CUSTOM
Details
the solvent is removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
The product (16) is recrystallized from toluene

Outcomes

Product
Name
2-amino-4'-fluorobenzophenone
Type
Smiles
NC1=C(C(=O)C2=CC=C(C=C2)F)C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.